Cas no 111160-45-3 (Benzoic acid, 4-iodo-, 1-methylethyl ester)
111160-45-3 structure
Product Name:Benzoic acid, 4-iodo-, 1-methylethyl ester
CAS No:111160-45-3
MF:C10H11IO2
MW:290.097615480423
CID:1195768
PubChem ID:13975019
Update Time:2025-04-20
Benzoic acid, 4-iodo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-iodo-, 1-methylethyl ester
- propan-2-yl 4-iodobenzoate
- 111160-45-3
- SCHEMBL8772634
- DTXSID30553574
- isopropyl-4-iodo-benzoate
- SXFVSQLXRDMMJP-UHFFFAOYSA-N
- AKOS008947867
- isopropyl p-iodobenzoate
-
- Inchi: 1S/C10H11IO2/c1-7(2)13-10(12)8-3-5-9(11)6-4-8/h3-7H,1-2H3
- InChI Key: SXFVSQLXRDMMJP-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(=O)OC(C)C
Computed Properties
- Exact Mass: 289.97993
- Monoisotopic Mass: 289.98038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 4-iodo-, 1-methylethyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
111160-45-3 (Benzoic acid, 4-iodo-, 1-methylethyl ester) Related Products
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- 136618-42-3(Benzyl 4-iodobenzoate)
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